Cas no 31438-22-9 (1-nitro-9H-carbazole)

1-nitro-9H-carbazole Properties

Names and Identifiers

• 9H-Carbazole, 1-nitro-
• 1-Nitro-9H-carbazole
• 1-Nitro-but-1-en
• 1-nitro-but-1-ene
• 1-nitrobutene
• 1-Nitrocarbazol
• 1-nitrocarbazole
• nitrocarbazole
• AMY22856
• RB3247
• 9H-Carbazole, 1(or 3)-nitro-
• 9H-Carbazole,1(or 3)-nitro- (9CI)
• NSC-88018
• 31438-22-9
• MFCD00454075
• DTXSID00953461
• SCHEMBL1135541
• AKOS003653896
• 39925-48-9
• 9H-Carbazole,1-nitro-
• Oprea1_377925
• FT-0696406
• LS-14042
• CS-0155957
• 1-Nitro-carbazole
• NSC 88018
• A919620
• CCRIS 6499
• NSC88018
• VYOKOQDVBBWPKO-UHFFFAOYSA-N
• NCIOpen2_005191
• BRN 0186218
• DB-266411
• DA-07014
• STK537279
• +Expand

• MDL： MFCD00454075
• InChIKey： VYOKOQDVBBWPKO-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H8N2O2/c15-14(16)11-7-3-5-9-8-4-1-2-6-10(8)13-12(9)11/h1-7,13H
• SMILES： O=[N+](C1=CC=CC2=C1NC3=C2C=CC=C3)[O-]

Computed Properties

• Exact Mass: 212.05900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 212.059
• Heavy Atom Count: 16
• Complexity: 289
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• LogP: 3.75250
• PSA: 61.61000
• Refractive Index: 1.795
• Boiling Point: 448.6ºC at 760 mmHg
• Melting Point: 195 ºC (ethanol )
• Flash Point: 225.1ºC
• Solubility: Insuluble (3.0E-3 g/L) (25 ºC),
• Density: 1.435±0.06 g/cm3 (20 ºC 760 Torr),

1-nitro-9H-carbazole Security Information

• Storage Condition：(BD280666)

1-nitro-9H-carbazole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%